Cas no 2928-69-0 (4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-)

2928-69-0 structure
Product name:4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
- 3-methyl-2-(2-morpholin-4-ylethyl)-2-phenylpentanenitrile
- 3-METHYL-2-[2-(MORPHOLIN-4-YL)ETHYL]-2-PHENYLPENTANENITRILE
- BRN 1082256
- DTXSID40951865
- 2928-69-0
- 3-Methyl-2-(2-morpholinoethyl)-2-phenylvaleronitrile
- Valeronitrile, 3-methyl-2-(2-morpholinoethyl)-2-phenyl-
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- Inchi: InChI=1S/C18H26N2O/c1-3-16(2)18(15-19,17-7-5-4-6-8-17)9-10-20-11-13-21-14-12-20/h4-8,16H,3,9-14H2,1-2H3
- InChI Key: KUSPAVYMGQSRFN-UHFFFAOYSA-N
- SMILES: O1CCN(CCC(C2C=CC=CC=2)(C#N)C(CC)C)CC1
Computed Properties
- Exact Mass: 286.20468
- Monoisotopic Mass: 286.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 1.021
- Boiling Point: 429.8°C at 760 mmHg
- Flash Point: 213.7°C
- Refractive Index: 1.515
- PSA: 36.26
4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl- Related Literature
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Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
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Ian H. Godtliebsen,Ove Christiansen Phys. Chem. Chem. Phys., 2013,15, 10035-10048
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Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Ying-Zhe Liu,Ralf Haiges,Karl O. Christe,Wei-Peng Lai,Bo Wu RSC Adv., 2014,4, 28377-28389
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Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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10. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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